Cas no 397289-95-1 (1-3-(1,3-benzoxazol-2-yl)phenyl-3-4-(dimethylsulfamoyl)benzoylthiourea)

• Product Name: 1-3-(1,3-benzoxazol-2-yl)phenyl-3-4-(dimethylsulfamoyl)benzoylthiourea
• CAS No: 397289-95-1
• MF: C₂₃H₂₀N₄O₄S₂
• MW: 480.559302330017
• CID: 6030362
• PubChem ID: 3290881
• Update Time: 2023-12-13

1-3-(1,3-benzoxazol-2-yl)phenyl-3-4-(dimethylsulfamoyl)benzoylthiourea Chemical and Physical Properties

Names and Identifiers

• 1-3-(1,3-benzoxazol-2-yl)phenyl-3-4-(dimethylsulfamoyl)benzoylthiourea
• N-((3-(benzo[d]oxazol-2-yl)phenyl)carbamothioyl)-4-(N,N-dimethylsulfamoyl)benzamide
• Benzamide, N-[[[3-(2-benzoxazolyl)phenyl]amino]thioxomethyl]-4-[(dimethylamino)sulfonyl]-
• 397289-95-1
• 1-[3-(1,3-benzoxazol-2-yl)phenyl]-3-[4-(dimethylsulfamoyl)benzoyl]thiourea
• Oprea1_005077
• F0816-0702
• AKOS024600539
• N-[[3-(1,3-benzoxazol-2-yl)phenyl]carbamothioyl]-4-(dimethylsulfamoyl)benzamide

• Inchi： 1S/C23H20N4O4S2/c1-27(2)33(29,30)18-12-10-15(11-13-18)21(28)26-23(32)24-17-7-5-6-16(14-17)22-25-19-8-3-4-9-20(19)31-22/h3-14H,1-2H3,(H2,24,26,28,32)
• InChI Key： ICJWXOZYGLQNKJ-UHFFFAOYSA-N
• SMILES： C(NC(NC1=CC=CC(C2=NC3=CC=CC=C3O2)=C1)=S)(=O)C1=CC=C(S(N(C)C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 480.09259748g/mol
• Monoisotopic Mass: 480.09259748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 808
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 145Ų

Experimental Properties

• Density: 1.415±0.06 g/cm3(Predicted)
• pka: 7.68±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas N-acyl-phenylthioureas